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Compound of Interest

Compound Name: Triethyl 2-phosphonobutyrate

Cat. No.: B091414

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical information for the handling and
disposal of Triethyl 2-phosphonobutyrate (CAS RN: 17145-91-4). Adherence to these
procedures is essential for ensuring laboratory safety and minimizing risk.

Immediate Safety Concerns & Personal Protective
Equipment (PPE)

Triethyl 2-phosphonobutyrate is classified as a warning-level hazard, causing skin and
serious eye irritation, and may cause respiratory irritation.[1][2][3] It is imperative to use
appropriate personal protective equipment (PPE) to prevent exposure.

Required Personal Protective Equipment:

e Eye and Face Protection: Wear chemical safety goggles or a face shield that meets NIOSH
(US) or EN 166 (EU) standards.[4]

¢ Skin Protection:

o Gloves: Wear chemically impervious gloves, such as nitrile or PVC, of elbow length.[5]
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o Protective Clothing: A lab coat or chemical-resistant coveralls are necessary to prevent
skin contact.[5][6] For tasks with a high risk of splashing, a waterproof apron should be
worn over coveralls.[5]

o Respiratory Protection: In areas with inadequate ventilation or when vapors may be present,
use a NIOSH-approved respirator with an appropriate filter, such as a type ABEK (EN14387)
respirator filter.[1] A dust mask (type N95) may also be suitable in certain situations.[2]

o Footwear: Closed-toe shoes are mandatory. For extensive handling or spill cleanup,
chemical-resistant shoe covers are recommended.[6]

Quantitative Data Summary

The following table summarizes key quantitative data for Triethyl 2-phosphonobutyrate for
easy reference.

Property Value Source
Molecular Formula C10H2105P [11[7]
Molecular Weight 252.24 g/mol [L11031[7]
Boiling Point 152-154 °C at 14 mmHg [1][2]
Density 1.064 g/mL at 25 °C [1112]
Flash Point 113 °C (235.4 °F) - closed cup [11[2]
Refractive Index n20/D 1.432 [1][2]

Operational and Disposal Plans
Handling and Storage Procedures

Handling:

o Ventilation: Always handle Triethyl 2-phosphonobutyrate in a well-ventilated area,
preferably within a chemical fume hood.[8]
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» Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and
clothing. Do not breathe vapors or mists.[4][8]

e Grounding: To prevent static discharge, ground and bond containers and receiving
equipment, especially when transferring large quantities.[4][9] Use only non-sparking tools.

[4119]

o Hygiene: Wash hands thoroughly after handling the chemical.[8] Do not eat, drink, or smoke
in the work area.[10]

Storage:

o Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated
place.[4][8]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, strong bases, and
halogens.[9]

o Flammability: This is a combustible liquid; store in an area designated for flammable
materials, away from heat, sparks, and open flames.[1][4][9]

Chemical Spill Response Workflow

In the event of a spill, follow the procedural workflow outlined below. This workflow is designed
for minor laboratory spills that can be managed by trained personnel. For major spills, evacuate
the area and contact emergency services.
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Immediate Actions

Alert Personnel & Supervisor

Evacuate Inmediate Area

Assessment & Preparation

Control Ignition Sources —]J Assess Spill Size & Risk

Attend to Contaminated Individuals |Consult Safety Data Sheet (SDS)|

Containmer{; & Cleanup

Don Appropriate PPE Contain Spill with Absorbent Material
Absorb the Spilled Liquid
Disposal & Reporting
Collect Contaminated Material with Non-Sparking Tools Package Waste in a Labeled, Sealed Container
Decontaminate Spill Area Dispose of as Hazardous Waste
Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Triethyl 2-phosphonobutyrate.
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First Aid Measures

Immediate medical attention is crucial in case of exposure.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and
easy to do.[11] Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and shoes immediately.[8] Flush the affected
skin with large amounts of water for at least 15 minutes.[8] Get medical aid if irritation
develops or persists.[8]

 Inhalation: Move the victim to fresh air immediately.[8] If breathing is difficult, provide oxygen.
If the victim is not breathing, give artificial respiration.[8] Seek medical attention.

 Ingestion: Do NOT induce vomiting.[4] If the victim is conscious and alert, give 2-4 cupfuls of
water or milk.[8] Never give anything by mouth to an unconscious person.[8] Call a physician
or poison control center immediately.

Disposal Plan

All waste materials, including contaminated absorbents, PPE, and empty containers, must be
treated as hazardous waste.

» Collection: Collect spill cleanup materials in a suitable, closed, and properly labeled
container to await disposal.[9][12][13]

» Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and
local environmental regulations.[4][9] Do not dispose of it in the sewer system.[14] Contact a
licensed professional waste disposal service to arrange for pickup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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